Cas no 63430-05-7 (Benzene, 2,5-dichloro-1,3-bis(trifluoromethyl)-)

• Product Name: Benzene, 2,5-dichloro-1,3-bis(trifluoromethyl)-
• CAS No: 63430-05-7
• MF: C₈H₂Cl₂F₆
• MW: 282.997901439667
• CID: 1652198
• PubChem ID: 20363898
• Update Time: 2025-06-09

Benzene, 2,5-dichloro-1,3-bis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2,5-dichloro-1,3-bis(trifluoromethyl)-
• 63430-05-7
• 1,3-Bis(trifluoromethyl)-2,5-dichlorobenzene
• SCHEMBL11600376
• XVDRBLNFXJXVQQ-UHFFFAOYSA-N

• Inchi： 1S/C8H2Cl2F6/c9-3-1-4(7(11,12)13)6(10)5(2-3)8(14,15)16/h1-2H
• InChI Key： XVDRBLNFXJXVQQ-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)(F)F)=CC(=CC=1C(F)(F)F)Cl

Computed Properties

• Exact Mass: 281.94386
• Monoisotopic Mass: 281.9437744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Additional information on Benzene, 2,5-dichloro-1,3-bis(trifluoromethyl)-

Benzene, 2,5-dichloro-1,3-bis(trifluoromethyl)-: A Comprehensive Overview

Benzene, 2,5-dichloro-1,3-bis(trifluoromethyl)- is a highly specialized chemical compound that has garnered significant attention in recent years due to its unique structure and potential applications across various scientific domains. This compound belongs to the family of aromatic hydrocarbons, specifically featuring a benzene ring with multiple substituents. The presence of dichloro groups at positions 2 and 5, along with bis(trifluoromethyl) groups at positions 1 and 3, renders this compound particularly interesting for both academic and industrial investigations.

The structure of Benzene, 2,5-dichloro-1,3-bis(trifluoromethyl)- is characterized by its symmetric arrangement of substituents. The trifluoromethyl groups at positions 1 and 3 contribute significantly to the compound's electronic properties, while the dichloro groups at positions 2 and 5 introduce additional functionalization. This combination of substituents not only influences the compound's reactivity but also plays a pivotal role in determining its physical and chemical behavior.

Recent studies have highlighted the potential of Benzene, 2,5-dichloro-1,3-bis(trifluoromethyl)- in various fields. In the realm of materials science, researchers have explored its use as a building block for advanced materials, leveraging its unique electronic and structural properties. The compound's ability to act as a versatile scaffold has made it a subject of interest in both organic chemistry and polymer chemistry.

In the context of environmental science, Benzene, 2,5-dichloro-1,3-bis(trifluoromethyl)- has been studied for its persistence in the environment. The compound's trifluoromethyl groups are known to impart a degree of stability and resistance to degradation, which can be both advantageous and challenging depending on its intended application.

Furthermore, advancements in synthesis techniques have made it possible to produce Benzene, 2,5-dichloro-1,3-bis(trifluoromethyl)- with high purity. Modern chemical manufacturing processes now allow for the efficient introduction of these substituents onto a benzene ring, ensuring that the compound meets stringent quality standards. This has facilitated its use in precision chemistry and catalysis, where the control of molecular structure is paramount.

The analytical characterization of Benzene, 2,5-dichloro-1,3-bis(trifluoromethyl)- has also seen considerable progress. Advanced spectroscopic techniques such as NMR and mass spectrometry have been instrumental in elucidating the compound's structure and confirming its identity. These methods are critical for ensuring the consistency and reliability of the compound in both research and industrial settings.

Beyond its chemical properties, Benzene, 2,5-dichloro-1,3-bis(trifluoromethyl)- has also been explored for its potential in biochemical applications. The compound's unique electronic environment and steric properties make it a valuable tool in studying molecular interactions and designing novel biomolecules. Its role in pharmaceutical research is particularly noteworthy, where it may serve as a lead compound or intermediate in drug development.

In summary, Benzene, 2,5-dichloro-1,3-bis(trifluoromethyl)- is a multifaceted chemical entity with a wide range of potential applications. Its unique structure, combining chlorine and trifluoromethyl substituents on a benzene ring, positions it at the forefront of modern chemical research. As our understanding of this compound continues to evolve, its contributions to various scientific fields are expected to grow, solidifying its place as a key player in contemporary chemistry.